Cas no 51449-79-7 (1H-Tetrazole, 5-(3,5-dinitrophenyl)-)
51449-79-7 structure
Product Name:1H-Tetrazole, 5-(3,5-dinitrophenyl)-
CAS No:51449-79-7
MF:C7H4N6O4
MW:236.144459724426
CID:2829783
PubChem ID:10657434
Update Time:2025-04-21
1H-Tetrazole, 5-(3,5-dinitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL17834028
- DTXSID80443133
- SCHEMBL4923944
- 51449-79-7
- 1H-Tetrazole, 5-(3,5-dinitrophenyl)-
-
- Inchi: 1S/C7H4N6O4/c14-12(15)5-1-4(7-8-10-11-9-7)2-6(3-5)13(16)17/h1-3H,(H,8,9,10,11)
- InChI Key: MOYJTNHLJBMWFK-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=C(C2N=NNN=2)C=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 236.02940263Da
- Monoisotopic Mass: 236.02940263Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 146Ų
1H-Tetrazole, 5-(3,5-dinitrophenyl)- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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